Cas no 1805552-02-6 (2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide)

• Product Name: 2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide
• CAS No: 1805552-02-6
• MF: C₉H₁₀F₂N₂O₂
• MW: 216.184709072113
• CID: 4895668
• Update Time: 2025-10-25

2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide

• Inchi： 1S/C9H10F2N2O2/c1-4-3-5(8(12)14)6(7(10)11)13-9(4)15-2/h3,7H,1-2H3,(H2,12,14)
• InChI Key： BRXXHLVHYWBAHX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(N)=O)=CC(C)=C(N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 1.1
• Topological Polar Surface Area: 65.2

Additional information on 2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide

Introduction to 2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide (CAS No. 1805552-02-6)

The compound 2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide (CAS No. 1805552-02-6) is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 2, a methoxy group at position 6, a methyl group at position 5, and a carboxamide group at position 3. These substituents contribute to its distinct chemical reactivity and functional properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. The synthesis of 2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide involves a multi-step process, starting from readily available pyridine derivatives and incorporating the desired substituents through strategic functional group transformations. Researchers have reported high yields and excellent purity levels for this compound, making it accessible for further studies.

The structural features of CAS No. 1805552-02-6 make it an attractive candidate for various applications in drug discovery, agrochemicals, and materials science. The presence of electron-withdrawing groups like the difluoromethyl and methoxy groups enhances the molecule's electronic properties, making it suitable for interactions with biological targets such as enzymes or receptors. Additionally, the carboxamide group provides versatility in terms of hydrogen bonding capabilities, which is crucial for bioavailability and target binding affinity.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide as a lead compound in the development of novel therapeutics. For instance, researchers have investigated its role as an inhibitor of key enzymes involved in metabolic disorders and inflammatory pathways. The compound has shown promising activity in vitro, suggesting its potential for further optimization into clinically relevant drugs.

In the field of agrochemistry, this compound has been explored as a candidate for herbicides or fungicides due to its ability to interfere with essential biochemical pathways in plants and pathogens. Its unique structure allows for selective inhibition of specific enzymes without affecting non-target organisms, which is a critical factor in modern agricultural practices.

Beyond its biological applications, CAS No. 1805552-02-6 has also been studied for its role in materials science. The pyridine ring's aromaticity and substituent effects make it suitable for applications in coordination chemistry and supramolecular assembly. Researchers have reported its ability to form stable metal complexes with transition metals, which could be utilized in catalysis or sensor technologies.

The synthesis and characterization of 2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide have been extensively documented in recent scientific literature. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of research findings.

In conclusion, CAS No. 1805552-02-6, or 2-(Difluoromethyl)-6-methoxy-5-methylpyridine-3-carboxamide, represents a versatile platform for exploring new chemical entities with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and functional studies, positions it as a valuable tool for future research endeavors.